Cas no 20199-06-8 (4-methyl-N-phenylbenzenecarbothioamide)

4-methyl-N-phenylbenzenecarbothioamide structure
20199-06-8 structure
Product name:4-methyl-N-phenylbenzenecarbothioamide
CAS No:20199-06-8
MF:C14H13NS
MW:227.32472
CID:1395207
PubChem ID:3001405

4-methyl-N-phenylbenzenecarbothioamide Chemical and Physical Properties

Names and Identifiers

    • 4-methyl-N-phenylbenzenecarbothioamide
    • 20199-06-8
    • 4-methyl-N-phenyl-benzenecarbothioamide
    • Benzenecarbothioamide, 4-methyl-N-phenyl-
    • DTXSID00174038
    • p-Toluanilide, thio-
    • Inchi: InChI=1S/C14H13NS/c1-11-7-9-12(10-8-11)14(16)15-13-5-3-2-4-6-13/h2-10H,1H3,(H,15,16)
    • InChI Key: GODKPDAXQDHPDO-UHFFFAOYSA-N
    • SMILES: CC1=CC=C(C=C1)C(=S)NC2=CC=CC=C2

Computed Properties

  • Exact Mass: 227.07699
  • Monoisotopic Mass: 227.07687059g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 225
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 44.1Ų

Experimental Properties

  • PSA: 12.03

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